Cas no 24558-42-7 (Ethanone, 1-(2,5-dihydroxyphenyl)-, oxime)

• Product Name: Ethanone, 1-(2,5-dihydroxyphenyl)-, oxime
• CAS No: 24558-42-7
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD01086834
• CID: 1417742
• PubChem ID: 135513082
• Update Time: 2025-11-02

Ethanone, 1-(2,5-dihydroxyphenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,5-dihydroxyphenyl)-, oxime
• 1-(2,5-DIHYDROXYPHENYL)ETHANONE OXIME
• 1-(2,5-dihydroxy-phenyl)-ethanone oxime
• 2-[(Z)-N-hydroxy-C-methylcarbonimidoyl]benzene-1,4-diol
• AKOS024255477
• 24558-42-7
• SCHEMBL19485098

• MDL： MFCD01086834
• Inchi： 1S/C8H9NO3/c1-5(9-12)7-4-6(10)2-3-8(7)11/h2-4,10-12H,1H3/b9-5+
• InChI Key： QIXQBIKGARTNDN-WEVVVXLNSA-N
• SMILES： C/C(/C1C(O)=CC=C(O)C=1)=N\O

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73Ų

Experimental Properties

• PSA: 73.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones

Additional information on Ethanone, 1-(2,5-dihydroxyphenyl)-, oxime

Comprehensive Guide to Ethanone, 1-(2,5-dihydroxyphenyl)-, oxime (CAS No. 24558-42-7)

Ethanone, 1-(2,5-dihydroxyphenyl)-, oxime (CAS No. 24558-42-7) is a specialized organic compound that has garnered attention in both academic research and industrial applications. This compound, often referred to by its systematic name, belongs to the class of oxime derivatives, which are known for their versatile chemical properties. The presence of hydroxyl groups and an oxime functional group makes this compound particularly interesting for studies involving chelation, antioxidant activity, and pharmaceutical intermediates.

The molecular structure of Ethanone, 1-(2,5-dihydroxyphenyl)-, oxime features a benzene ring substituted with two hydroxyl groups at the 2 and 5 positions, along with an oxime group attached to the carbonyl carbon. This unique arrangement contributes to its polarity and solubility in various solvents, making it a candidate for applications in analytical chemistry and material science. Researchers have explored its potential in sensor development, particularly for detecting metal ions due to its chelating properties.

In recent years, the demand for Ethanone, 1-(2,5-dihydroxyphenyl)-, oxime has increased due to its relevance in green chemistry initiatives. As industries shift toward sustainable practices, compounds like this are being investigated for their eco-friendly synthesis routes and biodegradability. Its role as a building block in the synthesis of more complex molecules, such as pharmaceuticals and agrochemicals, has also been a focal point for researchers.

One of the most searched questions about Ethanone, 1-(2,5-dihydroxyphenyl)-, oxime revolves around its stability and storage conditions. This compound is generally stable under ambient conditions but should be stored in a cool, dry place away from direct sunlight to prevent degradation. Its melting point and boiling point are key physical properties that researchers often inquire about, as these parameters are critical for handling and application in laboratory settings.

The spectroscopic properties of Ethanone, 1-(2,5-dihydroxyphenyl)-, oxime have also been a topic of interest. Techniques such as NMR, IR, and UV-Vis spectroscopy are commonly used to characterize this compound. These methods help in identifying its purity and structural integrity, which are essential for quality control in industrial applications.

Another trending topic related to this compound is its potential in cosmetic formulations. Due to its antioxidant properties, it is being studied for use in skincare products aimed at reducing oxidative stress. However, thorough toxicological studies are necessary before it can be approved for such applications, which is a common query among cosmetic chemists and formulators.

From a commercial perspective, Ethanone, 1-(2,5-dihydroxyphenyl)-, oxime is available in various purity grades, ranging from technical grade to high-purity analytical standards. Suppliers often highlight its batch-to-batch consistency and regulatory compliance, which are critical factors for buyers in the pharmaceutical and chemical industries.

In summary, Ethanone, 1-(2,5-dihydroxyphenyl)-, oxime (CAS No. 24558-42-7) is a multifaceted compound with applications spanning research, industry, and sustainability. Its unique chemical structure and properties make it a valuable subject for ongoing studies and a promising candidate for future innovations. Whether you are a researcher, a manufacturer, or a formulator, understanding this compound's potential can open doors to new opportunities in your field.